Cas no 68030-10-4 (2-[[4-[Bis(2-hydroxyethyl)amino]-2,6-dichloropyrimido[5,4-d]pyrimidin-8-yl]-(2-hydroxyethyl)amino]ethanol)

2-[[4-[Bis(2-hydroxyethyl)amino]-2,6-dichloropyrimido[5,4-d]pyrimidin-8-yl]-(2-hydroxyethyl)amino]ethanol structure
68030-10-4 structure
Product Name:2-[[4-[Bis(2-hydroxyethyl)amino]-2,6-dichloropyrimido[5,4-d]pyrimidin-8-yl]-(2-hydroxyethyl)amino]ethanol
CAS No:68030-10-4
MF:C14H20Cl2N6O4
MW:407.252400398254
CID:968359
PubChem ID:350776
Update Time:2025-04-19

2-[[4-[Bis(2-hydroxyethyl)amino]-2,6-dichloropyrimido[5,4-d]pyrimidin-8-yl]-(2-hydroxyethyl)amino]ethanol Chemical and Physical Properties

Names and Identifiers

    • DTXSID90325673
    • NSC-515654
    • 68030-10-4
    • NSC515654
    • 2-[[4-[bis(2-hydroxyethyl)amino]-2,6-dichloropyrimido[5,4-d]pyrimidin-8-yl]-(2-hydroxyethyl)amino]ethanol
    • 2-[[4-[Bis(2-hydroxyethyl)amino]-2,6-dichloropyrimido[5,4-d]pyrimidin-8-yl]-(2-hydroxyethyl)amino]ethanol
    • Inchi: 1S/C14H20Cl2N6O4/c15-13-18-10-9(11(19-13)21(1-5-23)2-6-24)17-14(16)20-12(10)22(3-7-25)4-8-26/h23-26H,1-8H2
    • InChI Key: YFWOIUYXANYKQT-UHFFFAOYSA-N
    • SMILES: ClC1=NC2C(C(=N1)N(CCO)CCO)=NC(=NC=2N(CCO)CCO)Cl

Computed Properties

  • Exact Mass: 406.092
  • Monoisotopic Mass: 406.092
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 10
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 139Ų

Experimental Properties

  • Density: 1.613
  • Boiling Point: 600.7°C at 760 mmHg
  • Flash Point: 317.1°C
  • Refractive Index: 1.718
  • PSA: 138.96000
  • LogP: -0.69140
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